Cas no 1807505-26-5 (Acid-PEG3-mono-methyl ester)

Acid-PEG3-mono-methyl ester is a polyethylene glycol (PEG)-based linker compound featuring a terminal carboxylic acid and a methyl ester group, separated by a triethylene glycol spacer. This bifunctional reagent is widely used in bioconjugation and pharmaceutical research due to its water solubility, flexibility, and controlled reactivity. The carboxylic acid enables covalent coupling with amines or hydroxyls via activation, while the methyl ester can be hydrolyzed or further modified. Its PEG spacer enhances biocompatibility and reduces steric hindrance, making it valuable for drug delivery, protein modification, and crosslinking applications. The compound’s defined structure and stability under physiological conditions contribute to its utility in controlled bioconjugation strategies.

Acid-PEG3-mono-methyl ester structure

Product Name:Acid-PEG3-mono-methyl ester

CAS No:1807505-26-5

MF:C₁₁H₂₀O₇

MW:264.272304534912

CID:3044586

PubChem ID:77078221

Update Time:2025-06-08

Acid-PEG3-mono-methyl ester Chemical and Physical Properties

Names and Identifiers

- Acid-PEG3-mono-methyl ester
- Acid-PEG3-mono-methyl ester
- CARBOXY-PEG3-MONO-METHYL ESTER
- CAS_1807505-26-5
- COOH-PEG3-COOMe
- 4,7,10,14-Tetraoxapentadecanoic acid, 13-oxo-
- MeOOCCH2CH2O-PEG2-CH2CH2COOH
- MeOOCCH2CH2O-PEG2-CH2CH2COOH/4,7,10,14-Tetraoxapentadecanoic acid, 13-oxo-
- MS-23727
- DA-70537
- MFCD28015772
- Carboxy-PEG3-mono-Methylester
- C70528
- ACID-PEG3-MONO-METHYLESTER
- Carboxy-PEG3-mono-methyl ester
- SCHEMBL26689192
- 3-Oxo-2,6,9,12-tetraoxapentadecan-15-oicacid
- BP-22142
- 1807505-26-5
- AKOS040741031
- 3-{2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy}propanoic acid
- 3-Oxo-2,6,9,12-tetraoxapentadecan-15-oic acid
- HY-140484
- CS-0115137
- DTXSID001254426
- 3-[2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy]propanoic acid
- Inchi： 1S/C11H20O7/c1-15-11(14)3-5-17-7-9-18-8-6-16-4-2-10(12)13/h2-9H2,1H3,(H,12,13)
- InChI Key： GIIORLLUIQECST-UHFFFAOYSA-N
- SMILES： C(O)(=O)CCOCCOCCOCCC(=O)OC

Computed Properties

Exact Mass: 264.12090297g/mol
Monoisotopic Mass: 264.12090297g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 13
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 91.3Å²

Experimental Properties

Color/Form: Solid powder
Density: 1.162±0.06 g/cm3(Predicted)
Boiling Point: 396.7±32.0 °C(Predicted)
pka: 4.27±0.10(Predicted)

Acid-PEG3-mono-methyl ester Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Acid-PEG3-mono-methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22142-500mg	Acid-PEG3-mono-methyl ester	1807505-26-5	92%	500mg	9262CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22142-250mg	Acid-PEG3-mono-methyl ester	1807505-26-5	92%	250mg	4560CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22142-250mg	Acid-PEG3-mono-methyl ester	1807505-26-5	92%	250mg	4560.0CNY	2021-07-13
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCPC-1-1g	COOH-PEG3-COOMe	1807505-26-5	>98.00%	1g	¥2750.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCPC-1-500mg	COOH-PEG3-COOMe	1807505-26-5	>98.00%	500mg	¥1750.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCPC-1-250mg	COOH-PEG3-COOMe	1807505-26-5	>98.00%	250mg	¥1050.0	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O936455-250mg	3-Oxo-2,6,9,12-tetraoxapentadecan-15-oic acid	1807505-26-5	95%	250mg	￥1,080.00	2022-09-01
MedChemExpress	HY-140484-50mg	Acid-PEG3-mono-methyl ester	1807505-26-5	98.87%	50mg	￥380	2024-05-24
MedChemExpress	HY-140484-100mg	Acid-PEG3-mono-methyl ester	1807505-26-5	98.87%	100mg	￥600	2024-05-24